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3beta-Acetoxy-5alpha-cholestano(5,6-b)-N-phthalimidoaziridine 3beta-Acetoxy-5alpha-cholestano(5,6-b)-N-phthalimidoaziridine
Brand Name: Vulcanchem
CAS No.: 118517-20-7
VCID: VC0051400
InChI: InChI=1S/C37H52N2O4/c1-22(2)10-9-11-23(3)29-14-15-30-28-20-32-37(39(32)38-33(41)26-12-7-8-13-27(26)34(38)42)21-25(43-24(4)40)16-19-36(37,6)31(28)17-18-35(29,30)5/h7-8,12-13,22-23,25,28-32H,9-11,14-21H2,1-6H3/t23-,25+,28+,29-,30+,31+,32+,35-,36-,37+,39?/m1/s1
SMILES: CC(C)CCCC(C)C1CCC2C1(CCC3C2CC4C5(C3(CCC(C5)OC(=O)C)C)N4N6C(=O)C7=CC=CC=C7C6=O)C
Molecular Formula: C37H52N2O4
Molecular Weight: 588.8 g/mol

3beta-Acetoxy-5alpha-cholestano(5,6-b)-N-phthalimidoaziridine

CAS No.: 118517-20-7

Main Products

VCID: VC0051400

Molecular Formula: C37H52N2O4

Molecular Weight: 588.8 g/mol

3beta-Acetoxy-5alpha-cholestano(5,6-b)-N-phthalimidoaziridine - 118517-20-7

CAS No. 118517-20-7
Product Name 3beta-Acetoxy-5alpha-cholestano(5,6-b)-N-phthalimidoaziridine
Molecular Formula C37H52N2O4
Molecular Weight 588.8 g/mol
IUPAC Name [(1S,2R,5S,7R,9S,11S,12S,15R,16R)-8-(1,3-dioxoisoindol-2-yl)-2,16-dimethyl-15-[(2R)-6-methylheptan-2-yl]-8-azapentacyclo[9.7.0.02,7.07,9.012,16]octadecan-5-yl] acetate
Standard InChI InChI=1S/C37H52N2O4/c1-22(2)10-9-11-23(3)29-14-15-30-28-20-32-37(39(32)38-33(41)26-12-7-8-13-27(26)34(38)42)21-25(43-24(4)40)16-19-36(37,6)31(28)17-18-35(29,30)5/h7-8,12-13,22-23,25,28-32H,9-11,14-21H2,1-6H3/t23-,25+,28+,29-,30+,31+,32+,35-,36-,37+,39?/m1/s1
Standard InChIKey YPVNQSYTFZVXIY-BENLHTCUSA-N
Isomeric SMILES C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C[C@H]4[C@@]5([C@@]3(CC[C@@H](C5)OC(=O)C)C)N4N6C(=O)C7=CC=CC=C7C6=O)C
SMILES CC(C)CCCC(C)C1CCC2C1(CCC3C2CC4C5(C3(CCC(C5)OC(=O)C)C)N4N6C(=O)C7=CC=CC=C7C6=O)C
Canonical SMILES CC(C)CCCC(C)C1CCC2C1(CCC3C2CC4C5(C3(CCC(C5)OC(=O)C)C)N4N6C(=O)C7=CC=CC=C7C6=O)C
Synonyms 3 beta-acetoxy-N-phthalimido-5 alpha-cholestano(5,6-b)aziridine
3-acetoxycholestanol(5,6-b)(N-phthalimido)aziridine
3-ACPIA
PubChem Compound 147256
Last Modified Nov 11 2021
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